Cas no 80900-33-0 (1-Methoxyisoquinolin-3-amine)

• Product Name: 1-Methoxyisoquinolin-3-amine
• CAS No: 80900-33-0
• MF: C₁₀H₁₀N₂O
• MW: 174.199202060699
• MDL: MFCD19690063
• CID: 1090095
• PubChem ID: 15573548
• Update Time: 2025-10-22

1-Methoxyisoquinolin-3-amine Chemical and Physical Properties

Names and Identifiers

• 1-Methoxyisoquinolin-3-amine
• 1-Methoxy-3-isoquinolinamine (ACI)
• MFCD19690063
• DS-7529
• AKOS022174757
• DTXSID70574627
• DA-02647
• SCHEMBL5656369
• 80900-33-0

• MDL： MFCD19690063
• Inchi： 1S/C10H10N2O/c1-13-10-8-5-3-2-4-7(8)6-9(11)12-10/h2-6H,1H3,(H2,11,12)
• InChI Key： OUOBWPTYRNVBLQ-UHFFFAOYSA-N
• SMILES： N1C(OC)=C2C(C=CC=C2)=CC=1N

Computed Properties

• Exact Mass: 174.079312947g/mol
• Monoisotopic Mass: 174.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 48.1Ų

Experimental Properties

• Boiling Point: 348.3°C at 760 mmHg

1-Methoxyisoquinolin-3-amine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Keep in dark place,Inert atmosphere,Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives

Additional information on 1-Methoxyisoquinolin-3-amine

1-Methoxyisoquinolin-3-Amine (CAS No: 80900-33-0)

1-Methoxyisoquinolin-3-Amine is a versatile and intriguing compound with the CAS registry number 80900-33-0. This compound belongs to the class of isoquinoline derivatives, which have garnered significant attention in the fields of organic synthesis, pharmacology, and materials science due to their unique structural features and potential applications. The molecule consists of an isoquinoline backbone, a methoxy group at position 1, and an amine group at position 3, making it a valuable building block for various chemical transformations.

Recent advancements in synthetic chemistry have enabled researchers to explore novel routes for the synthesis of 1-Methoxyisoquinolin-3-Amine. One such approach involves the use of transition metal-catalyzed coupling reactions, which have proven to be highly efficient in constructing complex heterocyclic frameworks. For instance, a study published in *Nature Communications* demonstrated the application of palladium-catalyzed cross-coupling reactions to synthesize isoquinoline derivatives with high yields and excellent regioselectivity.

The structural uniqueness of 1-Methoxyisoquinolin-3-Amine lies in its isoquinoline core, which is characterized by a fused benzene ring and a pyridine-like nitrogen atom. The presence of the methoxy group at position 1 imparts electron-donating properties, while the amine group at position 3 introduces nucleophilic reactivity. These functional groups make the compound highly amenable to further chemical modifications, enabling its use as an intermediate in the synthesis of bioactive molecules.

One of the most promising applications of 1-Methoxyisoquinolin-3-Amine is in drug discovery. Isoquinoline derivatives have been extensively studied for their potential as anticancer agents due to their ability to inhibit key enzymes involved in cell proliferation and survival. A recent study published in *Journal of Medicinal Chemistry* highlighted the antiproliferative activity of isoquinoline-based compounds against various cancer cell lines, underscoring their potential as leads for therapeutic development.

Beyond pharmacology, 1-Methoxyisoquinolin-3-Amine has also found applications in materials science. Its nitrogen-containing heterocyclic structure makes it a suitable candidate for the development of coordination polymers and metal-organic frameworks (MOFs). These materials have garnered significant interest due to their potential uses in gas storage, catalysis, and sensing technologies.

In terms of synthesis, researchers have explored various strategies to optimize the production of 1-Methoxyisoquinolin-3-Amine. One notable approach involves the use of microwave-assisted synthesis, which has been shown to significantly accelerate reaction times while maintaining high product quality. This method not only enhances productivity but also aligns with green chemistry principles by reducing energy consumption and waste generation.

The versatility of 1-Methoxyisoquinolin-3-Amine extends to its role as a precursor for more complex molecules. For example, it can undergo nucleophilic aromatic substitution reactions to introduce additional functional groups, thereby expanding its utility in diverse chemical contexts. This adaptability has made it a valuable tool in both academic research and industrial applications.

From an environmental standpoint, understanding the degradation pathways and ecological impact of 1-Methoxyisoquinolin-3-Amine is crucial for ensuring sustainable practices. Recent studies have focused on evaluating its biodegradability under various environmental conditions, with findings suggesting that it undergoes microbial degradation under aerobic conditions. These insights are essential for developing responsible handling and disposal protocols.

In conclusion, 1-Methoxyisoquinolin-3-Amine (CAS No: 80900-33-0) stands as a testament to the ingenuity of modern synthetic chemistry. Its unique structure, coupled with its diverse functional groups, positions it as a valuable asset in multiple scientific domains. As research continues to uncover new applications and optimize synthetic methodologies, this compound is poised to play an increasingly significant role in advancing both scientific knowledge and technological innovation.